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Compound of Interest

Compound Name: (8,3-Difluorocyclopentyl)methanol

Cat. No.: B1397808

An In-Depth Technical Guide to the Safe Handling of (3,3-Difluorocyclopentyl)methanol

Disclaimer: As of the compilation of this guide, a publicly accessible, verified Safety Data Sheet
(SDS) for (3,3-Difluorocyclopentyl)methanol (CAS No. 883731-63-3) was not available. The
following information has been synthesized by a Senior Application Scientist, leveraging data
from structurally analogous compounds, established principles of handling fluorinated organic
chemicals, and authoritative chemical safety literature. This guide is intended for use by trained
professionals in research and development and should supplement, not replace, a formal risk
assessment conducted by the user's institution.

Introduction

(3,3-Difluorocyclopentyl)methanol is a fluorinated building block increasingly utilized in
medicinal chemistry and materials science. The introduction of gem-difluoro groups into organic
molecules can significantly alter their conformational preferences, metabolic stability, and
lipophilicity, making them valuable motifs in drug design. While its unique properties are
advantageous, the presence of fluorine and an alcohol functional group necessitates a
nuanced understanding of its reactivity and potential hazards. This guide provides an in-depth
analysis of the compound's anticipated safety profile, handling protocols, and emergency
procedures, grounded in the principles of chemical causality and laboratory best practices.

Chemical Identification and Physicochemical
Properties
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Proper identification is the foundation of chemical safety. The properties of (3,3-
Difluorocyclopentyl)methanol are influenced by its gem-difluorinated cyclopentyl ring and the
primary alcohol group.

Property Value / Information Source
_ (3,3-

Chemical Name ) [11[2]
Difluorocyclopentyl)methanol

CAS Number 883731-63-3 [1][2]

Molecular Formula CeH10F20 [1]

Molecular Weight 136.14 g/mol [1]
Expected to be a liquid or low-

Appearance ] ) Inferred from analogs[3]
melting solid

No data available. Expected to
. , be higher than non-fluorinated
Boiling Point ) N/A
analogs due to increased

polarity.

Expected to be soluble in
Solubility common organic solvents Inferred
(e.g., DCM, THF, alcohals).

Expert Insight: The two fluorine atoms act as strong electron-withdrawing groups, increasing
the acidity of the hydroxyl proton compared to its non-fluorinated counterpart,
cyclopentylmethanol. This enhanced acidity can influence its reactivity with bases and
nucleophiles. Furthermore, gem-difluoro groups can impart metabolic stability by blocking
potential sites of oxidation, a key reason for its use in drug development.[3]

Hazard Identification and Toxicological Profile

While specific toxicological data for (3,3-Difluorocyclopentyl)methanol is lacking, a hazard
profile can be constructed based on analogous structures like (2,2-
Difluorocyclopropyl)methanol and general knowledge of fluorinated alcohols.[3][4]

Anticipated GHS Classification:
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Hazard Class

Category

Hazard Statement

Basis of
Classification

Flammable Liquids

Category 3 or 4

H226/H227:
Flammable or
Combustible liquid

and vapor

Based on analogous
short-chain alcohols
and fluorinated

compounds.[4][5]

H315: Causes skin

Common hazard for

Skin Irritation Category 2 o organic solvents and
irritation
alcohols.[5][6]
] Common hazard for
o H319: Causes serious ]
Eye Irritation Category 2A o organic solvents and
eye irritation
alcohols.[5][6]
Specific Target Organ Inhalation of vapors
o ) H335: May cause o
Toxicity (Single Category 3 ) o may irritate the
respiratory irritation ,
Exposure) respiratory tract.[6]

Toxicological Narrative:

» Acute Effects: Direct contact is likely to cause irritation to the skin and eyes.[5][6] Inhalation

of vapors may lead to irritation of the respiratory tract. Ingestion is not a primary route of

exposure in a laboratory setting but should be considered toxic, similar to other small-

molecule alcohols.

o Chronic Effects: Long-term data is not available. As with any new chemical entity, exposure

should be minimized.

e Hazardous Decomposition: Upon combustion or exposure to high temperatures, fluorinated

organic compounds can decompose to release highly toxic and corrosive fumes, including

hydrogen fluoride (HF).[4] This is a critical consideration for fire safety.

Exposure Controls and Personal Protection

A multi-layered approach involving engineering controls, administrative controls, and personal

protective equipment (PPE) is essential for minimizing exposure.
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Engineering Controls:

e Fume Hood: All manipulations of (3,3-Difluorocyclopentyl)methanol, including weighing,

transferring, and use in reactions, must be performed inside a certified chemical fume hood

to prevent inhalation of vapors.[7]

» Ventilation: The laboratory should be well-ventilated to ensure low background levels of

airborne contaminants.[4]

» Safety Equipment: A safety shower and eyewash station must be readily accessible.[4]

Personal Protective Equipment (PPE) Protocol:

Protection Type

Specification

Rationale and Field Insight

Eye Protection

Chemical splash goggles
conforming to ANSI Z87.1 or
EN 166.

Protects against splashes. A
face shield should be worn in
addition to goggles when there
is a significant risk of splashing

or spattering.[7]

Hand Protection

Nitrile or neoprene gloves.

The choice of glove material
should be validated against the
specific solvent used. Double-
gloving is recommended for
neat transfers. Always inspect
gloves for tears or pinholes
before use and wash hands

thoroughly after removal.[7]

Skin and Body

Flame-resistant laboratory
coat, long pants, and closed-

toe shoes.

Provides a primary barrier
against skin contact and
protects from small splashes.
Do not wear shorts or sandals

in the laboratory.

Handling, Storage, and Disposal
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Safe handling and storage are paramount to preventing accidents and maintaining compound
integrity.

General Handling Workflow

The following diagram outlines the standard workflow for safely handling this chemical in a
research setting.
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Caption: Standard Laboratory Workflow for (3,3-Difluorocyclopentyl)methanol.
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Storage Protocol

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7] A
refrigerator designated for chemical storage is appropriate.[4]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[7]
[8] The slightly acidic nature of the alcohol could lead to vigorous reactions with strong
bases.

« Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[4]
[9] Use explosion-proof electrical equipment in storage areas.[4]

Waste Disposal Protocol

All waste must be handled as hazardous.

e Segregation: Collect all waste containing (3,3-Difluorocyclopentyl)methanol in a
dedicated, properly labeled, and sealed container for halogenated organic waste.[7] Do not
mix with non-halogenated or incompatible waste streams.[5][7]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and associated hazards (e.g., Flammable, Irritant).

o Disposal: Arrange for disposal through a licensed waste disposal company, following all
local, state, and federal regulations.[4][5]

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
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Exposure Route

Action

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with copious
amounts of water for at least 15 minutes. Seek

medical attention if irritation persists.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Spill Response Workflow
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Caption: Decision workflow for responding to a chemical spill.

Fire-Fighting Measures
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» Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide
(CO2).[4][5] A water spray can be used to cool fire-exposed containers.

» Specific Hazards: The liquid is flammable/combustible. Vapors may form explosive mixtures
with air.[10] Upon combustion, it may produce hazardous decomposition products including
carbon oxides and hydrogen fluoride (HF).[4]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.
[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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